Cas no 87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-)
![Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- structure](https://www.kuujia.com/scimg/cas/87908-64-3x500.png)
87908-64-3 structure
Product name:Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
- 2-[4-(trifluoromethyl)benzoyl]cyclohexan-1-one
- DTXSID60603632
- 2-[4-(trifluoromethyl)benzoyl]cyclohexanone
- 87908-64-3
- SCHEMBL10740705
-
- Inchi: InChI=1S/C14H13F3O2/c15-14(16,17)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)18/h5-8,11H,1-4H2
- InChI Key: QOOGSUPXWRVDSF-UHFFFAOYSA-N
- SMILES: C1CCC(=O)C(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F
Computed Properties
- Exact Mass: 270.08676414g/mol
- Monoisotopic Mass: 270.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 34.1Ų
Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Related Literature
-
Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-) Related Products
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